4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain, fever, and inflammation. The chemical structure of Diflunisal is similar to that of salicylic acid, which is the active ingredient in aspirin. However, Diflunisal has a longer half-life and is more potent than aspirin.
Scientific Research Applications
Vibrational Spectroscopy and Molecular Structure Analysis
4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid and its derivatives have been extensively analyzed using vibrational spectroscopy techniques such as FT-IR and FT-Raman. Studies reveal insights into the compound's molecular structure, including the identification of characteristic vibrational bands and the analysis of hyperconjugative interactions, charge delocalization, and stability through NBO analysis. Molecular docking and spectral analyses suggest the compound's potential in biological activities and as a candidate for nonlinear optical materials due to its first hyperpolarizability and infrared intensities. These findings highlight the compound's versatility in applications ranging from materials science to pharmacological research (Rahul Raju et al., 2015); (K. Vanasundari et al., 2018).
Synthesis and Characterization
The synthesis and characterization of 4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid derivatives have been detailed, revealing methods for obtaining these compounds and their structural confirmation via X-ray diffraction, NMR, and IR spectroscopy. This research paves the way for the development of new compounds with potential applications in various fields, including drug discovery and materials science (P. Nayak et al., 2014).
Nonlinear Optical Properties and Drug Design
Investigations into the nonlinear optical properties and potential drug design applications of 4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid derivatives underscore the compound's significance in developing new materials and therapeutic agents. These studies incorporate advanced techniques like molecular docking to explore the compound's interactions with biological targets, offering insights into its applicability in medicinal chemistry and materials engineering (Y. Sheena Mary et al., 2017).
Exploration of Bioisosteres and Fluorination Effects
Research on bioisosteres and the effects of fluorination on the biological activity of 4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid analogs demonstrates the compound's potential in drug design. By examining the synthesis, structure-activity relationships, and biological efficacy of these derivatives, scientists can better understand the role of fluorination in modulating pharmacological properties, contributing to the development of more effective and safer drugs (D. T. Chu et al., 1986).
properties
IUPAC Name |
4-(2,4-difluoroanilino)-2-(2-methylpropylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F2N2O3/c1-8(2)7-17-12(14(20)21)6-13(19)18-11-4-3-9(15)5-10(11)16/h3-5,8,12,17H,6-7H2,1-2H3,(H,18,19)(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEOFCAILVSJIPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(CC(=O)NC1=C(C=C(C=C1)F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2,4-Difluorophenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.